Cas no 1366943-10-3 (1-(tert-butoxy)carbonyl-4-(2-hydroxyphenyl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-(tert-butoxy)carbonyl-4-(2-hydroxyphenyl)pyrrolidine-3-carboxylic acid
• CAS No: 1366943-10-3
• MF: C₁₆H₂₁NO₅
• MW: 307.341645002365
• CID: 6039607
• PubChem ID: 53398346
• Update Time: 2025-05-25

1-(tert-butoxy)carbonyl-4-(2-hydroxyphenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(tert-butoxy)carbonyl-4-(2-hydroxyphenyl)pyrrolidine-3-carboxylic acid
• 1-[(tert-butoxy)carbonyl]-4-(2-hydroxyphenyl)pyrrolidine-3-carboxylic acid
• EN300-1454221
• BOC-(+/-)-TRANS-4-(2-HYDROXY-PHENYL)-PYRROLIDINE-3-CARBOXYLIC ACID
• 1366943-10-3
• 1392212-25-7

• Inchi： 1S/C16H21NO5/c1-16(2,3)22-15(21)17-8-11(12(9-17)14(19)20)10-6-4-5-7-13(10)18/h4-7,11-12,18H,8-9H2,1-3H3,(H,19,20)
• InChI Key： VECUECZTEIEWQB-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C(=O)O)C(C2C=CC=CC=2O)C1)=O

Computed Properties

• Exact Mass: 307.14197277g/mol
• Monoisotopic Mass: 307.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 87.1Ų

Additional information on 1-(tert-butoxy)carbonyl-4-(2-hydroxyphenyl)pyrrolidine-3-carboxylic acid

Introduction to 1-(tert-butoxy)carbonyl-4-(2-hydroxyphenyl)pyrrolidine-3-carboxylic acid (CAS No. 1366943-10-3)

1-(tert-butoxy)carbonyl-4-(2-hydroxyphenyl)pyrrolidine-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1366943-10-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable scaffold for the development of novel therapeutic agents. Its unique structural features, including the presence of a tert-butoxy carbonyl group and a 2-hydroxyphenyl moiety, contribute to its versatility in chemical modifications and biological interactions.

The tert-butoxy carbonyl (Boc) group is a well-known protecting group in organic synthesis, widely used to shield carboxylic acid functionalities during peptide coupling reactions or other chemical transformations. This protective feature ensures that the carboxylic acid moiety remains inert under specific reaction conditions, allowing for selective functionalization at other sites within the molecule. In contrast, the 2-hydroxyphenyl group introduces hydrophilicity and potential hydrogen bonding capabilities, which can enhance the solubility and binding affinity of the compound towards biological targets.

The pyrrolidine core of 1-(tert-butoxy)carbonyl-4-(2-hydroxyphenyl)pyrrolidine-3-carboxylic acid is a heterocyclic structure that is frequently encountered in biologically active compounds. Pyrrolidine derivatives have been extensively studied for their role in modulating various enzymatic pathways and receptor interactions. The presence of both the Boc-protected carboxylic acid and the hydroxylated aromatic ring makes this compound an attractive intermediate for synthesizing more complex molecules with tailored pharmacological properties.

Recent advancements in drug discovery have highlighted the importance of multi-target directed ligands, which can interact with multiple biological pathways simultaneously to achieve synergistic therapeutic effects. The structural features of 1-(tert-butoxy)carbonyl-4-(2-hydroxyphenyl)pyrrolidine-3-carboxylic acid make it a suitable candidate for such multi-target approaches. For instance, the hydroxyl group on the phenyl ring can engage in hydrogen bonding with polar residues in protein binding pockets, while the Boc-protected carboxylic acid can be further modified into an amide or ester linkage to target other enzymes or receptors.

In addition to its synthetic utility, 1-(tert-butoxy)carbonyl-4-(2-hydroxyphenyl)pyrrolidine-3-carboxylic acid has been explored in several preclinical studies as a potential lead compound for treating neurological and cardiovascular disorders. The pyrrolidine scaffold is known to interact with neurotransmitter receptors and ion channels, making it relevant for developing drugs that modulate central nervous system activity. Furthermore, the hydroxylphenyl group has been associated with anti-inflammatory and antioxidant properties, which could be beneficial in managing chronic diseases characterized by oxidative stress.

The pharmaceutical industry has increasingly focused on green chemistry principles, emphasizing sustainable synthetic routes and environmentally friendly reagents. The synthesis of 1-(tert-butoxy)carbonyl-4-(2-hydroxyphenyl)pyrrolidine-3-carboxylic acid adheres to these principles by utilizing readily available starting materials and minimizing hazardous waste generation. Modern synthetic methodologies have also enabled the introduction of chiral centers into this molecule, allowing for the preparation of enantiomerically pure derivatives that exhibit enhanced selectivity and reduced side effects.

Another area of interest is the use of computational chemistry techniques to predict and optimize the biological activity of 1-(tert-butoxy)carbonyl-4-(2-hydroxyphenyl)pyrrolidine-3-carboxylic acid derivatives. Molecular docking simulations have been employed to identify potential binding interactions with target proteins, while quantum mechanical calculations have provided insights into the electronic properties that influence reactivity and stability. These computational approaches complement traditional experimental methods, accelerating the drug discovery process and reducing costs associated with trial-and-error screening.

The role of natural product-inspired scaffolds in medicinal chemistry cannot be overstated. Many bioactive compounds are derived from natural sources or inspired by their structures, as they often exhibit high molecular complexity and unique biological functions. The pyrrolidine core found in 1-(tert-butoxy)carbonyl-4-(2-hydroxyphenyl)pyrrolidine-3-carboxylic acid shares structural similarities with several natural products known for their pharmacological effects. By leveraging such scaffolds, chemists can design molecules that mimic or enhance natural bioactivities while avoiding off-target effects associated with synthetic alternatives.

The development of novel analytical techniques has also contributed to a deeper understanding of 1-(tert-butoxy)carbonyl-4-(2-hydroxyphenyl)pyrrolidine-3-carboxylic acid's behavior in biological systems. Mass spectrometry (MS), nuclear magnetic resonance (NMR), and high-performance liquid chromatography (HPLC) are routinely employed to characterize its chemical structure, assess purity levels, and monitor metabolic transformations in vivo. These techniques provide critical data for optimizing drug formulations and evaluating pharmacokinetic profiles before clinical trials commence.

In conclusion,1-(tert-butoxy)carbonyl-4-(2-hydroxyphenyl)pyrrolidine-3-carboxylic acid (CAS No. 1366943-10-3) represents a fascinating compound with broad applications in pharmaceutical research and drug development. Its unique structural features offer opportunities for designing molecules with enhanced therapeutic efficacy and improved patient outcomes. As research continues to uncover new biological targets and synthetic methodologies,1-(tert-butoxy)carbonyl-4-(2-hydroxyphenyl)pyrrolidine-3-carboxylic acid will likely remain at the forefront of medicinal chemistry innovation.